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Compound of Interest

Compound Name: Viscidulin I

Cat. No.: B029966 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Viscidulin I, a flavonoid found in the plant genus Scutellaria, has garnered interest for its

potential biological activities. This technical guide provides a comprehensive overview of the

physicochemical properties of Viscidulin I, including its molecular structure, spectroscopic

data, and chromatographic behavior. Detailed experimental protocols for its isolation and

analysis are presented to facilitate further research and development. This document aims to

serve as a critical resource for scientists and professionals engaged in natural product

chemistry, pharmacology, and drug discovery.

Physicochemical Properties
Viscidulin I is a flavonoid, specifically a flavone, a class of compounds known for their diverse

biological activities. A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Viscidulin I
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Property Value Source(s)

IUPAC Name
2-(2,6-dihydroxyphenyl)-3,5,7-

trihydroxychromen-4-one

Synonyms
3,5,7,2',6'-

Pentahydroxyflavone

CAS Number 92519-95-4

Molecular Formula C₁₅H₁₀O₇

Molecular Weight 302.24 g/mol

Appearance Yellow powder

Melting Point 296 °C (decomposes) (Predicted)

Solubility Slightly soluble in water

Purity
>98% (HPLC), ≥90% (LC/MS-

ELSD)

Storage -20°C

Spectroscopic Data
Mass Spectrometry (MS)
High-resolution mass spectrometry is a crucial tool for the structural elucidation of natural

products. For Viscidulin I, electrospray ionization (ESI) is a common technique.

Precursor Ion ([M+H]⁺): m/z 303.0499

Nuclear Magnetic Resonance (NMR) Spectroscopy
While experimental NMR data for Viscidulin I is not readily available in the public domain,

predicted ¹H-NMR and ¹³C-NMR spectra can provide valuable insights for structural

confirmation. Researchers who have isolated the compound would typically perform 1D and 2D

NMR experiments (e.g., COSY, HSQC, HMBC) for complete spectral assignment.
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(Note: As of the last update, specific, experimentally-derived and assigned ¹H and ¹³C NMR

data for Viscidulin I were not found in the surveyed literature.)

Infrared (IR) Spectroscopy
Fourier-Transform Infrared (FT-IR) spectroscopy provides information about the functional

groups present in a molecule. The FT-IR spectrum of Viscidulin I is expected to show

characteristic absorption bands for hydroxyl (-OH), carbonyl (C=O), and aromatic (C=C)

groups, typical of a flavonoid structure.

(Note: A specific experimental FT-IR spectrum with peak assignments for Viscidulin I was not

found in the surveyed literature.)

Experimental Protocols
Extraction, Isolation, and Purification of Viscidulin I from
Scutellaria viscidula
The following is a generalized protocol based on methods for isolating flavonoids from

Scutellaria species. Optimization may be required for maximizing the yield of Viscidulin I.

Diagram 1: Workflow for the Isolation and Purification of Viscidulin I
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To cite this document: BenchChem. [In-Depth Technical Guide to the Physicochemical
Properties of Viscidulin I]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b029966#physicochemical-properties-of-viscidulin-i]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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